3 inverted exclamation mark,4 inverted exclamation mark-Di-O-Methoxy 3,7-Bis(benzyloxy) Quercetin
Overview
Description
3 inverted exclamation mark,4 inverted exclamation mark-Di-O-Methoxy 3,7-Bis(benzyloxy) Quercetin, also known as 3 inverted exclamation mark,4 inverted exclamation mark-Di-O-Methoxy 3,7-Bis(benzyloxy) Quercetin, is a useful research compound. Its molecular formula is C₃₁H₂₆O₇ and its molecular weight is 510.53. The purity is usually 95%.
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properties
CAS RN |
3306-17-0 |
|---|---|
Product Name |
3 inverted exclamation mark,4 inverted exclamation mark-Di-O-Methoxy 3,7-Bis(benzyloxy) Quercetin |
Molecular Formula |
C₃₁H₂₆O₇ |
Molecular Weight |
510.53 |
IUPAC Name |
3,7-bis(benzylperoxy)-2-[3,4-bis(methylperoxy)phenyl]-5-hydroxychromen-4-one |
InChI |
InChI=1S/C31H26O11/c1-34-40-25-14-13-22(15-26(25)41-35-2)30-31(42-37-19-21-11-7-4-8-12-21)29(33)28-24(32)16-23(17-27(28)38-30)39-36-18-20-9-5-3-6-10-20/h3-17,32H,18-19H2,1-2H3 |
SMILES |
COOC1=C(C=C(C=C1)C2=C(C(=O)C3=C(C=C(C=C3O2)OOCC4=CC=CC=C4)O)OOCC5=CC=CC=C5)OOC |
synonyms |
3,7-Bis(benzyloxy)-5-hydroxy-3’,4’-dimethoxy-flavone |
Origin of Product |
United States |
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